molecular formula C26H24N2O4S2 B3440858 N,N'-bis(2-methylphenyl)-4,4'-biphenyldisulfonamide

N,N'-bis(2-methylphenyl)-4,4'-biphenyldisulfonamide

Cat. No.: B3440858
M. Wt: 492.6 g/mol
InChI Key: HORNZCDSFKXTTC-UHFFFAOYSA-N
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Description

N,N’-bis(2-methylphenyl)-4,4’-biphenyldisulfonamide, also known as DOTG , is a chemical compound with the molecular formula C₁₅H₁₇N₃ . It belongs to the guanidine family and is characterized by its two 2-methylphenyl groups attached to the guanidine core . DOTG is primarily used as an accelerator in rubber vulcanization processes.


Synthesis Analysis

The synthesis of DOTG involves the reaction of guanidine with o-toluidine (2-methylaniline). The resulting compound is N,N’-bis(2-methylphenyl)guanidine. The sulfonation of this intermediate yields the final product, DOTG. The synthetic pathway ensures the introduction of the two methylphenyl groups onto the guanidine backbone .


Molecular Structure Analysis

DOTG’s molecular structure consists of a central guanidine moiety flanked by two 2-methylphenyl groups. The compound’s planar biphenyl backbone contributes to its rigidity. The IUPAC Standard InChI representation is: InChI=1S/C15H17N3/c1-11-7-3-5-9-13(11)17-15(16)18-14-10-6-4-8-12(14)2/h3-10H,1-2H3,(H3,16,17,18) .


Physical And Chemical Properties Analysis

  • Physical State : DOTG exists as a solid (oil mull) .
  • UV-Vis Absorption : DOTG exhibits characteristic absorption bands in the UV-Vis spectrum .

Properties

IUPAC Name

N-(2-methylphenyl)-4-[4-[(2-methylphenyl)sulfamoyl]phenyl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H24N2O4S2/c1-19-7-3-5-9-25(19)27-33(29,30)23-15-11-21(12-16-23)22-13-17-24(18-14-22)34(31,32)28-26-10-6-4-8-20(26)2/h3-18,27-28H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HORNZCDSFKXTTC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)S(=O)(=O)NC4=CC=CC=C4C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H24N2O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

492.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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